Cas no 51419-49-9 (dubiin)

• Product Name: dubiin
• CAS No: 51419-49-9
• MF: C₂₂H₃₀O₆
• MW: 390.470007419586
• CID: 1996688
• Update Time: 2025-04-21

dubiin Chemical and Physical Properties

Names and Identifiers

• dubiin
• (8R)-19-Oxo-15,16:19,20-diepoxylabda-13(16),14-diene-6β,9-diol 6-acetate

• Inchi： 1S/C22H30O6/c1-14-11-17(28-15(2)23)18-20(3)7-4-8-21(18,13-27-19(20)24)22(14,25)9-5-16-6-10-26-12-16/h6,10,12,14,17-18,25H,4-5,7-9,11,13H2,1-3H3
• InChI Key： NRXALCWIVBLUAS-UHFFFAOYSA-N
• SMILES： CC1C(CCC2=COC=C2)(O)C23C(C(C(=O)OC2)(CCC3)C)C(OC(=O)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• XLogP3: 2.504

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones